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Compound of Interest

Compound Name: 3-Methylnonadecane

Cat. No.: B1614842

For Researchers, Scientists, and Drug Development Professionals: A Detailed Examination of
Physicochemical Properties and Synthetic Methodologies

This guide provides a comprehensive comparative analysis of 3-Methylnonadecane and other
long-chain methyl-branched alkanes. The focus is on key physicochemical properties relevant
to their potential applications in research and development, particularly in fields such as drug
delivery and materials science, where the tuning of properties like solubility, viscosity, and
melting point is critical. This document presents available experimental data, outlines detailed
experimental protocols for their synthesis and analysis, and provides visual representations of
key workflows.

Physicochemical Properties: A Comparative
Overview

Long-chain alkanes, both linear and branched, are fundamental organic molecules whose
physical properties are dictated by intermolecular van der Waals forces. The introduction of
methyl branching along the carbon chain significantly influences these forces, leading to
distinct differences in melting point, boiling point, and viscosity compared to their linear
counterparts.

Generally, branching in alkanes leads to a decrease in boiling point compared to the
corresponding linear alkane due to a reduction in the molecule's surface area, which weakens
the van der Waals interactions. However, the effect on melting point is less predictable and is
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heavily influenced by how well the molecules can pack into a crystal lattice. Symmetrical
molecules often exhibit higher melting points.

Below is a summary of available experimental and estimated data for 3-Methylnonadecane
and its isomers.

Molecular Molar Mass  Melting Boiling Viscosity
Compound . .
Formula (g/mol) Point (°C) Point (°C) (mPa-s)
3-
Methylnonad C20Ha2 282.55 7.6[1] Not available Not available
ecane
. ~4.6 (at
n-Eicosane C20Ha2 282.55 36.4 343
40°C)

2-

_ 329.70 _
Methylnonad C20Ha2 282.55 Not available ] Not available

(estimated)[2]

ecane
4-
Methylnonad C20Ha2 282.55 -1.3[3] Not available Not available
ecane
5-
Methylnonad C20Ha2 282.55 -7[4] Not available Not available
ecane
O-

_ 332.40 _
Methylnonad C20Ha2 282.55 Not available ) Not available

(estimated)[5]

ecane
10-
Methylnonad C20Haz 282.55 Not available 345 Not available
ecane

Note: The melting point for 3-Methylnonadecane has been reported as 7.6 °C. Some sources

may indicate other values, which can be due to differences in experimental conditions or

sample purity.
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Experimental Protocols
Synthesis of 3-Methylnhonadecane via Grignard Reaction

A common and effective method for the synthesis of unsymmetrical alkanes like 3-

Methylnonadecane is the Grignard reaction. This involves the coupling of a Grignard reagent

with an appropriate alkyl halide.

Materials:

2-Bromobutane
Magnesium turnings
Dry diethyl ether
1-Bromopentadecane

Anhydrous conditions (all glassware oven-dried, reactions under inert atmosphere e.g.,
Nitrogen or Argon)

Hydrochloric acid (dilute)

Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Distillation apparatus

Separatory funnel

Procedure:

Preparation of the Grignard Reagent (sec-Butylmagnesium bromide): In a flame-dried three-
necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer,
place magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a
solution of 2-bromobutane in dry diethyl ether from the dropping funnel. The reaction is
exothermic and should be controlled by the rate of addition. Reflux the mixture gently until
most of the magnesium has reacted.
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e Coupling Reaction: Cool the Grignard reagent to 0 °C. Slowly add a solution of 1-
bromopentadecane in dry diethyl ether from the dropping funnel. After the addition is
complete, allow the reaction mixture to warm to room temperature and then reflux for 2-3
hours.

o Work-up: Cool the reaction mixture and slowly pour it onto a mixture of crushed ice and
dilute hydrochloric acid to quench the reaction and dissolve any remaining magnesium salts.
Transfer the mixture to a separatory funnel. Separate the ether layer, and wash it
successively with water, saturated sodium bicarbonate solution, and finally with water.

 Purification: Dry the ether layer over anhydrous magnesium sulfate. Filter and remove the
ether by rotary evaporation. The crude 3-Methylnonadecane can then be purified by
fractional distillation under reduced pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Nonadecane, 9-methyl- (CAS 13287-24-6) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 2. 2-methyl nonadecane, 1560-86-7 [thegoodscentscompany.com]
e 3. 4-methylnonadecane [chemister.ru]

e 4. 5-methylnonadecane [chemister.ru]

e 5. 9-methyl nonadecane, 13287-24-6 [thegoodscentscompany.com]

 To cite this document: BenchChem. [A Comparative Analysis of 3-Methylnonadecane and
Other Methyl-Branched Alkanes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1614842#comparative-analysis-of-3-
methylnonadecane-with-other-methyl-branched-alkanes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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